Cas no 1784385-59-6 (5-bromo-4-1-hydroxy-2-(methylamino)ethyl-2-methoxyphenol)

• Product Name: 5-bromo-4-1-hydroxy-2-(methylamino)ethyl-2-methoxyphenol
• CAS No: 1784385-59-6
• MF: C₁₀H₁₄BrNO₃
• MW: 276.127062320709
• CID: 6201802
• PubChem ID: 84046512
• Update Time: 2025-06-14

5-bromo-4-1-hydroxy-2-(methylamino)ethyl-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-1-hydroxy-2-(methylamino)ethyl-2-methoxyphenol
• 5-bromo-4-[1-hydroxy-2-(methylamino)ethyl]-2-methoxyphenol
• 1784385-59-6
• EN300-1924704

• Inchi： 1S/C10H14BrNO3/c1-12-5-9(14)6-3-10(15-2)8(13)4-7(6)11/h3-4,9,12-14H,5H2,1-2H3
• InChI Key： ZGYMWQYFSOQPQU-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(CNC)O)OC)O

Computed Properties

• Exact Mass: 275.01571g/mol
• Monoisotopic Mass: 275.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.7Ų

Additional information on 5-bromo-4-1-hydroxy-2-(methylamino)ethyl-2-methoxyphenol

Comprehensive Overview of 5-bromo-4-(1-hydroxy-2-(methylamino)ethyl)-2-methoxyphenol (CAS No. 1784385-59-6): Properties, Applications, and Research Insights

5-bromo-4-(1-hydroxy-2-(methylamino)ethyl)-2-methoxyphenol (CAS No. 1784385-59-6) is a synthetic organic compound with a multifaceted chemical structure, combining bromine, hydroxyl, methoxy, and methylamino functional groups. This unique arrangement endows the molecule with potential applications in pharmaceuticals, agrochemicals, and material science. The compound's IUPAC name reflects its intricate substitution pattern, while its CAS registry number (1784385-59-6) ensures precise identification in global chemical databases.

Recent studies highlight the growing interest in brominated phenolic derivatives like this compound, particularly due to their role as intermediates in drug discovery. Researchers are exploring its utility in designing adrenergic receptor modulators, given the structural similarity to catecholamine frameworks. The presence of both hydroxy and methylamino groups suggests potential bioactivity profiles comparable to natural neurotransmitters, making it a subject of interest for neurological and cardiovascular research.

From a synthetic chemistry perspective, the methoxy group at the 2-position and the bromo substituent at the 5-position offer strategic handles for further functionalization. This adaptability aligns with current trends in click chemistry and late-stage diversification, addressing the pharmaceutical industry's demand for structurally complex building blocks. Computational chemistry models predict favorable ADMET properties for derivatives of this scaffold, though experimental validation remains ongoing.

Environmental and green chemistry considerations are increasingly shaping the discourse around such compounds. The bromine atom's presence raises questions about sustainable halogenation methods, prompting investigations into enzymatic bromination or electrochemical alternatives. Meanwhile, the compound's potential as a biodegradable chelating agent is being evaluated, particularly for industrial applications where traditional chelators face regulatory scrutiny.

Analytical characterization of CAS No. 1784385-59-6 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, with particular attention to the stereochemistry at the hydroxy-bearing carbon. The compound's chromatographic behavior has been documented in polar stationary phases, showing distinct retention patterns that facilitate purification. Stability studies under various pH conditions reveal optimal storage recommendations for research use.

In material science, the phenolic hydroxyl group's redox activity makes this compound a candidate for designing conducting polymers or antioxidant additives. Recent patents have explored its incorporation into UV-stabilizing coatings, leveraging the bromine atom's ability to quench free radicals. These developments respond to the growing market demand for high-performance, sustainable materials in electronics and packaging industries.

The compound's structure-activity relationships (SAR) are being systematically mapped through combinatorial chemistry approaches. Fragment-based drug discovery platforms particularly value its privileged scaffold characteristics, which enable interactions with diverse biological targets. This aligns with pharmaceutical industry priorities to develop targeted therapies with improved specificity profiles.

Regulatory aspects of 5-bromo-4-(1-hydroxy-2-(methylamino)ethyl)-2-methoxyphenol are evolving, with REACH registration status under evaluation in certain jurisdictions. Current safety data sheets emphasize standard laboratory precautions for handling, reflecting its classification as a research-grade chemical rather than an industrial commodity. The compound's environmental fate is being studied through standardized OECD test guidelines for biodegradation and ecotoxicity.

From a commercial standpoint, suppliers typically offer CAS 1784385-59-6 in milligram to gram quantities for research purposes, with custom synthesis options available. The global distribution network for such fine chemicals has expanded significantly, facilitated by digital marketplaces that connect researchers with specialized manufacturers. Pricing trends reflect the compound's niche status and the complexity of its synthesis route.

Future research directions may explore the compound's potential in photopharmacology, where its bromine atom could serve as a heavy atom effect enhancer for photoswitchable drug candidates. Additionally, its possible role in metal-organic frameworks (MOFs) design is being investigated, particularly for gas storage applications where phenolic coordination sites show promise. These cutting-edge applications demonstrate how traditional chemical scaffolds continue finding relevance in emerging technologies.